Cas no 1261600-44-5 (5-(4-(Trifluoromethyl)phenyl)nicotinonitrile)

• Product Name: 5-(4-(Trifluoromethyl)phenyl)nicotinonitrile
• CAS No: 1261600-44-5
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 1033630
• PubChem ID: 71303509
• Update Time: 2025-09-26

5-(4-(Trifluoromethyl)phenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Trifluoromethyl)phenyl)nicotinonitrile
• 5-[4-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• DB-295711
• 1261600-44-5
• 5-(4-(trifluoromethyl)phenyl)pyridine-3-carbonitrile
• 5-(4-Trifluoromethyl-phenyl)-nicotinonitrile
• DTXSID50744982
• SCHEMBL16894199
• A1-53481

• Inchi： 1S/C13H7F3N2/c14-13(15,16)12-3-1-10(2-4-12)11-5-9(6-17)7-18-8-11/h1-5,7-8H
• InChI Key： KESDMBYQAUXDPB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC=C(C#N)C=1)(F)F

Computed Properties

• Exact Mass: 248.05613272g/mol
• Monoisotopic Mass: 248.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7Ų